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Executive Summary
DWP-05195 is a novel, orally administered antagonist of the Transient Receptor Potential

Vanilloid 1 (TRPV1) receptor, developed by Daewoong Pharmaceutical Co. Ltd. for the

management of pain. This technical guide provides a comprehensive overview of the available

preclinical and clinical data on DWP-05195, with a specific focus on its potential role in treating

neuropathic pain. While publicly available preclinical efficacy data is limited, this guide

synthesizes the known mechanism of action, the results from a first-in-human clinical trial, and

the general methodologies of relevant experimental models. The information presented is

intended to inform researchers, scientists, and drug development professionals about the

current state of knowledge regarding DWP-05195.

Introduction to DWP-05195 and its Target: TRPV1
The Transient Receptor Potential Vanilloid 1 (TRPV1), also known as the capsaicin receptor, is

a non-selective cation channel predominantly expressed in primary sensory neurons, including

C and A-delta fibers, which are crucial for transmitting pain signals.[1] Under normal
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physiological conditions, TRPV1 is activated by noxious heat (>43°C), acidic conditions (pH <

6), and exogenous ligands like capsaicin from chili peppers. In neuropathic pain states, which

arise from damage or disease affecting the somatosensory nervous system, the expression

and sensitivity of TRPV1 receptors can be upregulated, contributing to peripheral and central

sensitization and the characteristic symptoms of allodynia (pain from non-painful stimuli) and

hyperalgesia (exaggerated pain response).[1]

DWP-05195 is a small molecule antagonist of the TRPV1 receptor.[1] By blocking the activation

of this channel, DWP-05195 aims to inhibit the transduction of pain signals at the peripheral

nociceptor level, thereby offering a targeted therapeutic approach for neuropathic pain.[1]

Preclinical Evidence (Note: Detailed quantitative
data from preclinical studies of DWP-05195 in
neuropathic pain models are not publicly available
and are cited as "unpublished internal data" in
clinical publications.)[1]
The first-in-human study of DWP-05195 mentions that the compound has demonstrated

analgesic effects in animal models of nerve injury and diabetic neuropathy.[1] Furthermore, a

minimal effective dose (MED) of 1 mg/kg was reportedly established in a rat model of diabetic

neuropathy.[1]

Common Preclinical Models of Neuropathic Pain
While specific data for DWP-05195 is not available, the following are standard and widely

accepted animal models used to evaluate the efficacy of analgesic compounds for neuropathic

pain. It is highly probable that similar models were used to assess the preclinical activity of

DWP-05195.

Spinal Nerve Ligation (SNL) Model: This model involves the tight ligation of one or more

spinal nerves (e.g., L5 and L6) in rodents. This procedure mimics the conditions of nerve

compression and injury, leading to the development of mechanical allodynia and thermal

hyperalgesia in the paw innervated by the damaged nerve.
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Chronic Constriction Injury (CCI) Model: In this model, loose ligatures are placed around the

sciatic nerve, causing a gradual constriction and subsequent nerve damage. This results in

behavioral signs of neuropathic pain, including allodynia and hyperalgesia, that develop over

several days.

Diabetic Neuropathy Models: These models are typically induced by chemical agents like

streptozotocin (STZ), which destroys pancreatic beta cells, leading to hyperglycemia and the

subsequent development of peripheral neuropathy. Behavioral assessments in these animals

are used to measure the efficacy of treatments in alleviating diabetes-induced neuropathic

pain.

General Experimental Protocol for Preclinical Efficacy
Studies
A general workflow for assessing the efficacy of a compound like DWP-05195 in a preclinical

neuropathic pain model is outlined below.
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Neuropathic Pain Model Induction

Baseline and Post-Induction Assessment

Treatment and Efficacy Evaluation
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Administration of DWP-05195
(Various Doses) or Vehicle

Post-Treatment Behavioral Testing
(Assessment of Analgesic Effect)
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Caption: General workflow for preclinical evaluation of DWP-05195 in neuropathic pain models.
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Clinical Development
To date, one clinical trial of DWP-05195 has been published, and another has been registered.

First-in-Human, Double-Blind, Placebo-Controlled,
Randomized, Dose Escalation Study in Healthy
Volunteers
This study aimed to evaluate the pharmacodynamics, pharmacokinetics, safety, and tolerability

of DWP-05195 in healthy male subjects.[1]

The study consisted of a single-dose and a multiple-dose phase.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15577635/docs?utm_src=pdf-body#the-role-of-dwp-05195-in-neuropathic-pain-a-technical-guide
https://www.benchchem.com/product/b15577635/docs?utm_src=pdf-body#the-role-of-dwp-05195-in-neuropathic-pain-a-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC5411174/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577635?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Single Ascending Dose (SAD) Multiple Ascending Dose (MAD)

DWP-05195 (10-600 mg) or Placebo

Single Oral Administration

Pharmacokinetic & Pharmacodynamic Assessments

DWP-05195 (100-400 mg) or Placebo

Once Daily for 8 Days

Pharmacokinetic & Pharmacodynamic Assessments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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